Cas no 24184-58-5 (L-Asparagine, ethylester)

• Product Name: L-Asparagine, ethylester
• CAS No: 24184-58-5
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 264719
• PubChem ID: 90388
• Update Time: 2025-04-19

L-Asparagine, ethylester Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, ethylester
• Ethyl L-asparaginate
• DTXSID60178890
• 24184-58-5
• EN300-7696591
• SCHEMBL1178957
• ethyl (2S)-2,4-diamino-4-oxobutanoate
• Asparagine, ethyl ester
• ETHYL (2S)-2-AMINO-3-CARBAMOYLPROPANOATE
• EINECS 246-068-7
• NS00027582

• Inchi： 1S/C6H12N2O3/c1-2-11-6(10)4(7)3-5(8)9/h4H,2-3,7H2,1H3,(H2,8,9)/t4-/m0/s1
• InChI Key： ZTCCUHKCQDSJPK-BYPYZUCNSA-N
• SMILES： O(CC)C([C@H](CC(N)=O)N)=O

Computed Properties

• Exact Mass: 160.08486
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.5
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 95.41